Methyl 4-amino-1-methylpyrazolo[3,4-b]pyridine-5-carboxylate

• IUPAC Name: methyl 4-amino-1-methylpyrazolo[3,4-b]pyridine-5-carboxylate
• InChI: InChI=1S/C9H10N4O2/c1-13-8-5(4-12-13)7(10)6(3-11-8)9(14)15-2/h3-4H,1-2H3,(H2,10,11)
• InChI Key: MAVZZUFSDWAYGZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=C(C(=C2C=N1)N)C(=O)OC
• Molecular Formula: C9H10N4O2
• Molecular Weight: 206.20 g/mol

Description

“Methyl 4-amino-1-methylpyrazolo[3,4-b]pyridine-5-carboxylate” is a compound that belongs to the class of organic compounds known as phenylpyridines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond. Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including “Methyl 4-amino-1-methylpyrazolo[3,4-b]pyridine-5-carboxylate”, has been extensively studied. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system. The methods for the synthesis are considered with their advantages and drawbacks.

Molecular Structure Analysis

Pyrazolo[3,4-b]pyridines can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines. The first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “Methyl 4-amino-1-methylpyrazolo[3,4-b]pyridine-5-carboxylate” are complex and involve multiple steps. For instance, N-Boc-4-aminopyrazole-5-carbaldehydes react with methyl 3,3-dimethoxypropanoate or β-keto esters in acetic acid under reflux to form methyl (ethyl) pyrazolo[3,4-b]pyridine-6-carboxylates.